![molecular formula C18H27NO B3821572 N-(3-methylphenyl)-N-(2,2,5-trimethyl-4-hexen-1-yl)acetamide](/img/structure/B3821572.png)
N-(3-methylphenyl)-N-(2,2,5-trimethyl-4-hexen-1-yl)acetamide
Overview
Description
N-(3-methylphenyl)-N-(2,2,5-trimethyl-4-hexen-1-yl)acetamide, also known as A-836,339, is a synthetic cannabinoid receptor agonist that has been developed for scientific research purposes. It is a potent and selective agonist for the CB2 receptor, which is primarily expressed in immune cells and has been implicated in a variety of physiological and pathological processes.
Mechanism of Action
N-(3-methylphenyl)-N-(2,2,5-trimethyl-4-hexen-1-yl)acetamide acts as a selective agonist for the CB2 receptor, which is primarily expressed in immune cells. Activation of the CB2 receptor has been shown to modulate immune function, reduce inflammation, and alleviate pain. The exact mechanism of action of this compound is not fully understood, but it is thought to involve the activation of intracellular signaling pathways and the modulation of gene expression.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects, including the modulation of immune function, the reduction of inflammation, and the alleviation of pain. It has also been shown to have antitumor activity in preclinical models of cancer.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(3-methylphenyl)-N-(2,2,5-trimethyl-4-hexen-1-yl)acetamide in lab experiments is its selectivity for the CB2 receptor, which allows for the specific modulation of immune function and inflammation without affecting other physiological processes. However, one limitation of using this compound is its synthetic nature, which may limit its applicability to natural systems.
Future Directions
There are many potential future directions for the use of N-(3-methylphenyl)-N-(2,2,5-trimethyl-4-hexen-1-yl)acetamide in scientific research. One area of interest is the development of novel therapeutics for conditions such as multiple sclerosis, cancer, and neuropathic pain. Another area of interest is the investigation of the role of the CB2 receptor in other physiological processes, such as the regulation of appetite and metabolism. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and to optimize its pharmacological properties for therapeutic use.
Scientific Research Applications
N-(3-methylphenyl)-N-(2,2,5-trimethyl-4-hexen-1-yl)acetamide has been used in a variety of scientific research applications, including the study of the cannabinoid system and its role in immune function, inflammation, and pain. It has also been investigated as a potential therapeutic agent for various conditions, such as multiple sclerosis, cancer, and neuropathic pain.
properties
IUPAC Name |
N-(3-methylphenyl)-N-(2,2,5-trimethylhex-4-enyl)acetamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H27NO/c1-14(2)10-11-18(5,6)13-19(16(4)20)17-9-7-8-15(3)12-17/h7-10,12H,11,13H2,1-6H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GSJDTWFSCUYTST-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)N(CC(C)(C)CC=C(C)C)C(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H27NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.